Cas no 6272-46-4 ( )
structure
Product Name:
CAS No:6272-46-4
MF:C16H20ClNO
MW:277.789103507996
CID:957469
PubChem ID:22656
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(dibenzylamino)ethanol,hydrochloride
- 1R &
- amp
- NSC37439
- NSC-37439
- SureCN6162321
- WLN: Q2N1R&
- DIBENZYLAMINE, N-(2-HYDROXYETHYL)-, HYDROCHLORIDE
- NSC 37439
- 6272-46-4
- Ethanol, 2-(bis(phenylmethyl)amino)-, hydrochloride
- N-(2-Hydroxyethyl)dibenzylamine hydrochloride
-
-
- Inchi： 1S/C16H19NO.ClH/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16;/h1-10,18H,11-14H2;1H
- InChI Key： PQBZMZRNPFPTOD-UHFFFAOYSA-N
- SMILES： [Cl-].OCC[NH+](CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 256.9669
- Monoisotopic Mass: 277.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 25.8
- LogP: 3.48310
Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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